Cas no 2171187-58-7 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid)
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid
- EN300-1499610
- (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid
- 2171187-58-7
-
- Inchi: 1S/C25H24N2O6/c1-14(2)21(24(29)30)27-23(28)22-20(11-12-32-22)26-25(31)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,14,19,21H,13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t21-/m1/s1
- InChI Key: CBWHNERBEJCTQI-OAQYLSRUSA-N
- SMILES: O(C(NC1C=COC=1C(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 448.16343649g/mol
- Monoisotopic Mass: 448.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 118Ų
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1499610-0.05g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-0.1g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-0.25g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-0.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-1.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-2.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-5.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-10.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1499610-50mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1499610-100mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid |
2171187-58-7 | 100mg |
$2963.0 | 2023-09-27 |
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid
Professional Introduction to Compound with CAS No. 2171187-58-7 and Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic Acid
Compound with the CAS number 2171187-58-7 and the product name (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery.
The molecular architecture of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a (2R)-configuration at the second carbon atom, along with a 3-methylbutanoic acid moiety, suggests a high degree of stereochemical specificity. This stereochemistry is crucial for the compound's biological activity, as it often determines how the molecule interacts with biological targets.
The core of the compound features a furan ring connected to an amino group, which is further modified by a fluoren-9-ylmethoxycarbonyl group. This particular substitution pattern enhances the compound's solubility and stability, making it more suitable for various biochemical assays and in vitro studies. The fluorene moiety, known for its fluorescence properties, also opens up possibilities for applications in imaging techniques and bioconjugation strategies.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structure of this compound suggests that it may possess inhibitory properties against certain enzymes or receptors involved in these pathways. Specifically, the furan-fused amide system has been identified as a promising scaffold for designing bioactive molecules capable of interacting with specific protein targets.
Recent studies have highlighted the importance of amino acid derivatives in drug development. The incorporation of an amino group into the molecular framework of this compound not only enhances its pharmacological potential but also allows for further derivatization to create analogs with improved pharmacokinetic profiles. This flexibility in structural design is essential for optimizing drug candidates for clinical use.
The carboxylic acid functionality at the terminal end of the molecule provides an additional site for chemical modification. This feature can be exploited to develop prodrugs or conjugates that enhance delivery efficiency or target specificity. Such modifications are critical for improving therapeutic efficacy while minimizing side effects.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and protecting group strategies, have been employed to achieve the desired stereochemical configuration. These synthetic approaches are consistent with current trends in synthetic chemistry, where efficiency and sustainability are paramount.
Evaluation of this compound's biological activity has revealed promising results in preliminary assays. It demonstrates inhibitory effects on certain enzymes known to be involved in disease pathogenesis. For instance, studies have shown that it can modulate the activity of enzymes such as kinases and proteases, which are often dysregulated in cancer cells. These findings underscore the potential of this compound as a lead molecule for further drug development.
The use of computational modeling techniques has been instrumental in understanding the interactions between this compound and its biological targets. Molecular docking studies have provided insights into how the molecule binds to specific receptors or enzymes, offering a rational basis for designing more potent derivatives. These computational approaches are increasingly integral to modern drug discovery pipelines, complementing traditional experimental methods.
In conclusion, compound with CAS number 2171187-58-7 and product name (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid represents a significant advancement in chemical and biomedical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in pharmaceutical development. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.
2171187-58-7 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)